Cas no 3158-88-1 (14-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-10-one)

• Product Name: 14-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-10-one
• CAS No: 3158-88-1
• MF: C₁₃H₈ClNO₂
• MW: 245.661122322083
• CID: 2948621
• PubChem ID: 19074349
• Update Time: 2025-07-14

14-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-10-one Chemical and Physical Properties

Names and Identifiers

• Dibenz[b,f][1,4]oxazepin-11(10H)-one, 3-chloro-
• 14-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-10-one

• Inchi： 1S/C13H8ClNO2/c14-8-5-6-9-12(7-8)17-11-4-2-1-3-10(11)15-13(9)16/h1-7H,(H,15,16)
• InChI Key： UHLHEBXTYFCGIO-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=CC=C2C(=O)NC2=CC=CC=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 14-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-10-one

Chemical Profile of CAS No 3158-88-1 and 14-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-10-one

The compound identified by the CAS No 3158-88-1 is a significant molecule in the realm of organic chemistry, particularly within the context of heterocyclic systems. This chemical entity has garnered attention due to its unique structural framework and potential applications in pharmaceutical synthesis. The molecular structure of this compound encompasses a blend of nitrogen and oxygen heteroatoms, which are pivotal in modulating its reactivity and functionality. Such features make it a valuable candidate for further exploration in drug discovery and material science.

In recent years, the study of complex heterocyclic compounds has seen remarkable advancements, particularly in understanding their role in medicinal chemistry. The 14-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-10-one represents an intricate example of such a molecule. Its extended polycyclic system with multiple rings and functional groups offers a rich scaffold for chemical modifications. These modifications can be strategically employed to enhance binding affinity to biological targets or to improve pharmacokinetic properties.

The presence of a chlorine substituent at the 14-position in the 14-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-10-one molecule adds an additional layer of reactivity. Chlorine is known to participate in various chemical transformations, including nucleophilic substitution reactions, which can be harnessed to introduce new functional groups or to derivatize the molecule for specific applications. This versatility makes it an attractive building block for synthetic chemists.

Recent research has highlighted the importance of polycyclic heterocycles in the development of novel therapeutic agents. The structural complexity of compounds like 14-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-10-one allows for the creation of highly specific interactions with biological targets such as enzymes and receptors. This specificity is crucial for designing drugs that exhibit high efficacy while minimizing side effects.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and multiple reactive sites. However, advances in synthetic methodologies have made it increasingly feasible to construct these molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have played a pivotal role in enabling the construction of these complex structures.

The potential applications of 14-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-10-one extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its unique structural features make it a promising candidate for developing novel materials with tailored properties. For instance, its rigid framework could be exploited to design polymers with enhanced stability or functionality.

In conclusion,CAS No 3158-88-1 and 14-chloro-2-oza9 azatricyclo9 .4 .0 .0 , 3 , 8 pentadec a - 1 (15 ) , 3 , 5 , 7 , 11 , 13 hexa en -10 one represent fascinating examples of complex organic molecules with significant potential in various scientific fields . Their structural complexity , reactivity patterns , and synthetic accessibility make them valuable tools for chemists and researchers . As our understanding of these molecules continues to grow , so too will their applications in medicine , materials science , and beyond .